Cas no 31685-38-8 (3-(adamantan-1-yl)propan-1-ol)
3-(adamantan-1-yl)propan-1-ol structure
Product Name:3-(adamantan-1-yl)propan-1-ol
3-(adamantan-1-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-Adamantyl)propan-1-ol
- 2-(1- ADAMANTLY)-2-PROPANOL
- 1-(3-Hydroxypropyl)-adamantan
- 1-Adamantanpropanol
- 2,6-DIBROMO-4,8-BIS(2-ETHYLHEXYLOXY)BENZO[1,2-B:4,5-B']DITHIOPHENE
- 3-(1-adamantyl)propanol
- 3-(adamant-1-yl)propan-1-ol
- Tricyclo[3.3.1.13,7]decane-1-propanol
- 3-(adamantan-1-yl)propan-1-ol
- ASRLPYUFROGXNU-UHFFFAOYSA-N
- SCHEMBL1758688
- FT-0734909
- EN300-1855407
- 31685-38-8
- 2-(1-Adamantyl)propanol
- DTXSID10185579
- Tricyclo(3.3.1.13,7)decane-1-propanol
-
- Inchi: 1S/C13H22O/c14-3-1-2-13-7-10-4-11(8-13)6-12(5-10)9-13/h10-12,14H,1-9H2
- InChI Key: ASRLPYUFROGXNU-UHFFFAOYSA-N
- SMILES: OCCCC12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 194.16700
- Monoisotopic Mass: 194.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 3.7
Experimental Properties
- Density: 1.045
- Boiling Point: 287.4°Cat760mmHg
- Flash Point: 134.8°C
- Refractive Index: 1.532
- PSA: 20.23000
- LogP: 2.83120
3-(adamantan-1-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1855407-0.05g |
3-(adamantan-1-yl)propan-1-ol |
31685-38-8 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1855407-0.1g |
3-(adamantan-1-yl)propan-1-ol |
31685-38-8 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1855407-0.25g |
3-(adamantan-1-yl)propan-1-ol |
31685-38-8 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1855407-0.5g |
3-(adamantan-1-yl)propan-1-ol |
31685-38-8 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1855407-1.0g |
3-(adamantan-1-yl)propan-1-ol |
31685-38-8 | 1g |
$928.0 | 2023-06-02 | ||
| Enamine | EN300-1855407-2.5g |
3-(adamantan-1-yl)propan-1-ol |
31685-38-8 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1855407-5.0g |
3-(adamantan-1-yl)propan-1-ol |
31685-38-8 | 5g |
$2692.0 | 2023-06-02 | ||
| Enamine | EN300-1855407-10.0g |
3-(adamantan-1-yl)propan-1-ol |
31685-38-8 | 10g |
$3992.0 | 2023-06-02 | ||
| Enamine | EN300-1855407-1g |
3-(adamantan-1-yl)propan-1-ol |
31685-38-8 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1855407-5g |
3-(adamantan-1-yl)propan-1-ol |
31685-38-8 | 5g |
$2858.0 | 2023-09-18 |
3-(adamantan-1-yl)propan-1-ol Related Literature
-
Kristyna Jelínková,Jelica Kova?evi?,Eva Wrzecionková,Zdeňka Prucková,Michal Rouchal,Lenka Dastychová,Robert Vícha New J. Chem. 2020 44 7071
31685-38-8 (3-(adamantan-1-yl)propan-1-ol) Related Products
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- 14064-13-2((1-Methylcyclohexyl)methanol)
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